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Get Quote

The table below summarizes the key quantitative data available for Siguazodan solvent preparation and

storage [1].

Parameter Specification

Molecular Formula C₁₄H₁₆N₆O [2] [1] [3]

Molecular Weight 284.32 g/mol [1] [3]

Recommended Solvent DMSO [1]

Solubility in DMSO 12.5 mg/mL (43.96 mM) [1]

Stock Solution Stability -80°C for 6 months; -20°C for 1 month [1]

Frequently Asked Questions

Q1: What is the recommended protocol for preparing a Siguazodan stock solution?

A: For in vitro applications, it is recommended to dissolve Siguazodan in DMSO to create a concentrated

stock solution of 12.5 mg/mL (43.96 mM) [1]. The solution may require ultrasonic treatment and warming to

60°C to fully dissolve the compound. This stock should be aliquoted and stored at -80°C for long-term use (6

months) or at -20°C for short-term use (1 month) to prevent loss of potency [1].
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Q2: What are the critical handling and safety precautions for Siguazodan?

A: Consult your institution's safety guidelines, but general precautions include [3]:

Personal Protective Equipment (PPE): Wear safety goggles, gloves, and impervious clothing.
Engineering Controls: Handle only in areas with appropriate exhaust ventilation.

Health Hazards: The compound is classified as harmful if swallowed (H302). Avoid ingestion,
inhalation, and contact with skin and eyes.

Environmental Hazards: Siguazodan is very toxic to aquatic life with long-lasting effects (H410).
Avoid release into the environment and collect spillage for approved waste disposal.

Q3: How should Siguazodan powder be stored?

A: The solid (powder) form of Siguazodan should be kept in a tightly sealed container and stored at -20°C

in a cool, well-ventilated area [3].

Troubleshooting Guide

Issue Possible Cause Suggested Solution

Precipitation in
stock solution

Solution stored at low
temperature or for an

extended time.

Warm the solution gently to 60°C and mix. Avoid
repeated freeze-thaw cycles by storing in single-use

aliquots [1].

Loss of
biological
activity

Stock solution degraded

due to improper storage
or age.

Prepare a fresh stock solution. Ensure solutions are

stored at recommended temperatures (-80°C for long-
term) and used within the specified timeframes [1].

Experimental Workflow for Solvent Preparation

The following diagram outlines the logical workflow for preparing a Siguazodan stock solution based on the

recommended protocols:
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Important Note on Solvent Compatibility

The provided search results lack experimental data on Siguazodan's solubility and stability in solvents other

than DMSO, such as water, ethanol, or acetonitrile.

For your research:

Primary Solvent: Rely on DMSO for stock solution preparation as it is the only solvent with

confirmed compatibility [1].
Further Investigation: If another solvent is required, you will need to conduct empirical solubility

tests. The Hansen Solubility Parameters (HSP) derived from molecular dynamics simulations could
be a potential computational route to predict suitable solvents, as discussed in a related context for

other compounds [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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